![molecular formula C18H18ClNO B5713050 N-(2-chlorophenyl)-3-(4-isopropylphenyl)acrylamide](/img/structure/B5713050.png)
N-(2-chlorophenyl)-3-(4-isopropylphenyl)acrylamide
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Overview
Description
N-(2-chlorophenyl)-3-(4-isopropylphenyl)acrylamide, also known as CNQX, is a synthetic compound that is widely used in neuroscience research. It is a potent and selective antagonist of the ionotropic glutamate receptors, specifically the AMPA receptors. CNQX has been extensively studied for its mechanism of action and its potential applications in the treatment of various neurological disorders.
Mechanism of Action
N-(2-chlorophenyl)-3-(4-isopropylphenyl)acrylamide acts as a competitive antagonist of the AMPA receptors, which are a subtype of ionotropic glutamate receptors. It binds to the receptor site and prevents the binding of glutamate, which is the natural ligand for the receptor. This results in the inhibition of the excitatory synaptic transmission mediated by the AMPA receptors.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to block the induction of LTP and LTD, which are two forms of synaptic plasticity that underlie learning and memory. This compound has also been shown to reduce the frequency and amplitude of excitatory postsynaptic currents (EPSCs), which are the electrical signals that mediate synaptic transmission.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(2-chlorophenyl)-3-(4-isopropylphenyl)acrylamide is its selectivity for the AMPA receptors. This allows researchers to specifically target this subtype of glutamate receptors and study its role in synaptic transmission and plasticity. However, one of the limitations of this compound is its potential off-target effects, which may affect the interpretation of the results.
Future Directions
There are a number of future directions for the research on N-(2-chlorophenyl)-3-(4-isopropylphenyl)acrylamide. One area of interest is the role of AMPA receptors in neurological disorders, such as epilepsy and stroke. Another area of interest is the development of more selective and potent AMPA receptor antagonists that can be used for therapeutic purposes. Additionally, the use of this compound in combination with other drugs or therapies may provide new insights into the mechanisms of synaptic plasticity and its role in learning and memory.
Synthesis Methods
N-(2-chlorophenyl)-3-(4-isopropylphenyl)acrylamide is synthesized through a multistep process that involves the reaction of 2-chlorobenzonitrile with 4-isopropylphenylmagnesium bromide to form the intermediate product, which is then reacted with acryloyl chloride to yield the final product, this compound.
Scientific Research Applications
N-(2-chlorophenyl)-3-(4-isopropylphenyl)acrylamide is widely used in neuroscience research to study the role of glutamate receptors in synaptic transmission and plasticity. It has been used to investigate the mechanisms of long-term potentiation (LTP) and long-term depression (LTD), which are two forms of synaptic plasticity that underlie learning and memory. This compound has also been used to study the role of glutamate receptors in various neurological disorders, such as epilepsy, stroke, and Alzheimer's disease.
properties
IUPAC Name |
(E)-N-(2-chlorophenyl)-3-(4-propan-2-ylphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClNO/c1-13(2)15-10-7-14(8-11-15)9-12-18(21)20-17-6-4-3-5-16(17)19/h3-13H,1-2H3,(H,20,21)/b12-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKOULCPKHSAUPJ-FMIVXFBMSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C=CC(=O)NC2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C1=CC=C(C=C1)/C=C/C(=O)NC2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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